Cas no 6048-69-7 (3-benzyl-5-(hydroxymethyl)pyrrolidin-2-one)

• Product name: 3-benzyl-5-(hydroxymethyl)pyrrolidin-2-one
• CAS No: 6048-69-7
• MF: C₁₇H₁₇N₃O₃
• MW: 311.335183858871
• CID: 1620438
• PubChem ID: 724151

3-benzyl-5-(hydroxymethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-5-(hydroxymethyl)pyrrolidin-2-one
• N-[2-(morpholine-4-carbonyl)phenyl]pyridine-3-carboxamide
• AP-064/11561839
• Oprea1_234388
• SMSF0012427
• STK018169
• CBMicro_010322
• SR-01000420460
• CB13280
• SMR000129401
• DTXSID50352364
• BIM-0010352.P001
• 6048-69-7
• N-[2-(4-morpholinylcarbonyl)phenyl]nicotinamide
• N-[2-(morpholin-4-ylcarbonyl)phenyl]pyridine-3-carboxamide
• AKOS003452499
• CHEMBL1706227
• MLS000518981
• HMS2486M07
• SR-01000420460-1

• Inchi： InChI=1S/C17H17N3O3/c21-16(13-4-3-7-18-12-13)19-15-6-2-1-5-14(15)17(22)20-8-10-23-11-9-20/h1-7,12H,8-11H2,(H,19,21)
• InChI Key： DCTNPMCGZKIIRD-UHFFFAOYSA-N
• SMILES： C1COCCN1C(=O)C2=CC=CC=C2NC(=O)C3=CN=CC=C3

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 311.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.5Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 49.33